molecular formula C55H40N4 B15385468 2',7'-bis(4-methyl-N-(4-methylphenyl)anilino)-9,9'-spirobi[fluorene]-2,7-dicarbonitrile

2',7'-bis(4-methyl-N-(4-methylphenyl)anilino)-9,9'-spirobi[fluorene]-2,7-dicarbonitrile

Cat. No.: B15385468
M. Wt: 756.9 g/mol
InChI Key: RERAIXLMRZLMCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a 9,9'-spirobi[fluorene] core substituted with electron-withdrawing dicarbonitrile groups at the 2,7-positions and electron-donating 4-methyl-N-(4-methylphenyl)anilino groups at the 2',7'-positions. The spiro architecture enhances thermal stability and restricts intramolecular motion, promoting efficient thermally activated delayed fluorescence (TADF) . The dicarbonitrile (CN) groups facilitate spatial separation of HOMO and LUMO orbitals, a critical design principle for high-efficiency TADF emitters .

Properties

Molecular Formula

C55H40N4

Molecular Weight

756.9 g/mol

IUPAC Name

2',7'-bis(4-methyl-N-(4-methylphenyl)anilino)-9,9'-spirobi[fluorene]-2,7-dicarbonitrile

InChI

InChI=1S/C55H40N4/c1-35-5-15-41(16-6-35)58(42-17-7-36(2)8-18-42)45-23-27-49-50-28-24-46(59(43-19-9-37(3)10-20-43)44-21-11-38(4)12-22-44)32-54(50)55(53(49)31-45)51-29-39(33-56)13-25-47(51)48-26-14-40(34-57)30-52(48)55/h5-32H,1-4H3

InChI Key

RERAIXLMRZLMCA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)N(C2=CC=C(C=C2)C)C3=CC4=C(C=C3)C5=C(C46C7=C(C=CC(=C7)C#N)C8=C6C=C(C=C8)C#N)C=C(C=C5)N(C9=CC=C(C=C9)C)C1=CC=C(C=C1)C

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Analogues

spiro-CN (2',7'-bis(di-p-tolylamino)-9,9'-spirobi[fluorene]-2,7-dicarbonitrile)
  • Structure: Shares the 9,9'-spirobi[fluorene] core and CN groups but uses di-p-tolylamino donors instead of 4-methyl-N-(4-methylphenyl)anilino.
  • Performance : Achieves high EQE (exact value unspecified) due to complete HOMO-LUMO separation via sp³-hybridized carbon bridges .
  • Emission: Green region, attributed to the CN acceptor and donor-acceptor charge transfer.
  • Thermal Stability : Inherits high glass transition temperature (Tg >150°C) from the spiro core .
M64 (3-(4-(9,9′-spirobi[fluorene]-3-yl(phenyl)amino)phenyl)acenaphtho[1,2-b]pyrazine-8,9-dicarbonitrile)
  • Structure: Combines a spirobifluorene-modified donor (SDPA) with the acenaphthopyrazine-dicarbonitrile (APDC) acceptor.
  • Performance: Used in near-infrared (NIR) TADF devices with nondoped architectures .
  • Key Difference: The target compound’s anilino-based donor may offer broader emission tunability compared to M64’s APDC acceptor.
SP2 (2,7-di(10H-phenothiazin-10-yl)-9,9′-spirobi[fluorene])
  • Structure: Spiro core with phenothiazine donors, optimized for hole transport.
  • Performance : Exhibits 13.43% EQE as a hole-transporting material (HTM), highlighting the spiro core’s versatility in both emissive and charge-transport layers .

Performance Metrics and Design Principles

Table 1: Comparative Analysis of Key Compounds
Compound Name HOMO-LUMO Separation EQE (%) Emission Range Thermal Stability (Tg) Application
Target Compound High (CN-induced) N/A* Green (inferred) >150°C (inferred) TADF OLED emitter
spiro-CN Complete separation High† Green >150°C TADF OLED emitter
M64 Moderate N/A NIR Not reported NIR TADF emitter
SP2 Not applicable 13.43 N/A >150°C Hole transport layer
33TCzTTrz Partial 21.8 Green Not reported TADF emitter
Key Insights :
  • HOMO-LUMO Separation : The target compound’s CN groups and spiro core enhance charge transfer efficiency, similar to spiro-CN .
  • Thermal Stability : All spiro-core derivatives (e.g., SP1, SP2, spiro-CN) exhibit Tg >150°C, critical for device longevity .
  • Emission Tuning: Substituting donor groups (e.g., anilino vs. phenothiazine) allows emission modulation across visible-NIR spectra .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.